3-chloro-1-(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one

• IUPAC Name: 3-chloro-1-[4-[3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C19H22ClN7O2/c1-2-29-15-5-3-14(4-6-15)27-19-17(23-24-27)18(21-13-22-19)26-11-9-25(10-12-26)16(28)7-8-20/h3-6,13H,2,7-12H2,1H3
• InChI Key: HBKSOUAAWGAUQT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)CCCl)N=N2
• Molecular Formula: C19H22ClN7O2
• Molecular Weight: 415.9 g/mol

Description

The compound “3-chloro-1-(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one” is a complex organic molecule. It contains several functional groups and rings, including a triazole ring and a pyrimidine ring. This compound is likely to have unique properties due to its complex structure.

Scientific Research Applications

Synthesis and Structural Analysis The compound 3-chloro-1-(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one is related to the chemical family of triazoles and pyrimidines, known for their structural complexity and significance in chemical synthesis. The synthesis of such compounds often involves complex reactions, like the formation of Schiff base derivatives and Mannich base derivatives, indicating its significance in synthetic organic chemistry (Bektaş et al., 2007). Additionally, the synthesis of related structures has been explored for creating compounds with potential antihypertensive properties (Bayomi et al., 1999).

Heterocyclic Compound Synthesis The compound is structurally related to heterocyclic compounds, which are of great interest due to their pharmacological properties. Novel compounds involving benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines have been synthesized, indicating the compound's relevance in the development of new therapeutic agents with anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).

Antimicrobial and Antitumor Applications The structural framework of this compound is also relevant in the synthesis of compounds with antimicrobial and antitumor activities. This is exemplified by the synthesis of thiazolopyrimidines and related structures, which have shown promising antimicrobial and antitumor activities (El-Bendary et al., 1998).

Future Directions

The synthesis, properties, and applications of this compound are likely to be areas of future research. New and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds would be very useful for the discovery of new drug candidates.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazole-containing scaffolds, have been used in drug discovery studies against cancer cells, microbes, and various types of diseases in the human body .

Mode of Action

It’s known that 1,2,4-triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors . This suggests that the compound might interact with its targets in a similar manner.

Biochemical Pathways

Compounds with similar structures have shown a wide range of potential pharmaceutical activity, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities . This suggests that the compound might affect multiple biochemical pathways related to these activities.

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds . These studies can provide insights into the compound’s bioavailability and other pharmacokinetic properties.

Result of Action

Compounds with similar structures have shown inhibitory effects on the proliferation, cell cycle at s phase, and epithelial-mesenchymal transition (emt) progression in gastric cancer cell lines .